Cas no 13620-31-0 (2-(benzyloxy)acetonitrile)
2-(benzyloxy)acetonitrile structure
Product Name:2-(benzyloxy)acetonitrile
CAS No:13620-31-0
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00225293
CID:1239318
PubChem ID:3398610
Update Time:2025-04-20
2-(benzyloxy)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-phenylmethoxyacetonitrile
- benzyloxy-acetonitrile
- 2-Benzyloxy-acetonitrile
- (BENZYLOXY)ACETONITRILE
- 2-Benzyloxyacetonitrile
- 2-(benzyloxy)acetonitrile
- AC1MQALG
- 2-phenylmethoxyethanenitrile
- benzyloxyacetonitrile
- SureCN5797457
- AC1Q4SJS
- CS-0148503
- AKOS000183800
- 13620-31-0
- (benzyloxy)-acetonitrile
- SCHEMBL5797457
- Z295205356
- EN300-60099
- Acetonitrile, (phenylmethoxy)-
- A848667
- 2-(Phenylmethoxy)acetonitrile
- SY129386
- MFCD00225293
- DTXSID70392126
- A844264
- DA-11369
- 2-(Phenylmethoxy)-acetonitrile
- BS-13455
- AC3964
- XH1204
-
- MDL： MFCD00225293
- Inchi： 1S/C9H9NO/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5H,7-8H2
- InChI Key： GGPBLVPUGZMOPT-UHFFFAOYSA-N
- SMILES： O(CC#N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 246.1±23.0℃ at 760 mmHg
- Flash Point: 102.4±16.5 °C
- PSA: 33.02000
- LogP: 1.72678
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(benzyloxy)acetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(benzyloxy)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(benzyloxy)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB470773-1 g |
(Benzyloxy)acetonitrile; . |
13620-31-0 | 1g |
€412.10 | 2023-07-18 | ||
| Apollo Scientific | OR346633-1g |
Benzyloxyacetonitrile |
13620-31-0 | 98% | 1g |
£132.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IO171-1g |
2-(benzyloxy)acetonitrile |
13620-31-0 | 98% | 1g |
1261.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IO171-50mg |
2-(benzyloxy)acetonitrile |
13620-31-0 | 98% | 50mg |
149.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IO171-200mg |
2-(benzyloxy)acetonitrile |
13620-31-0 | 98% | 200mg |
360.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P55170-10g |
2-phenylmethoxyacetonitrile |
13620-31-0 | 97% | 10g |
¥4209.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P55170-5g |
2-phenylmethoxyacetonitrile |
13620-31-0 | 97% | 5g |
¥2709.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P55170-1g |
2-phenylmethoxyacetonitrile |
13620-31-0 | 97% | 1g |
¥909.0 | 2024-07-19 | |
| TRC | B703053-25mg |
2-(benzyloxy)acetonitrile |
13620-31-0 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B703053-50mg |
2-(benzyloxy)acetonitrile |
13620-31-0 | 50mg |
$ 70.00 | 2022-06-06 |
2-(benzyloxy)acetonitrile Related Literature
-
1. Benzyloxyacetonitrile and methyl benzyloxyacetimidateR. B. LaCount,C. E. Griffin J. Chem. Soc. C 1966 2071
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